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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of cyclohexadecanone, a macrocyclic

ketone of significant interest in fragrance chemistry and with potential applications in drug

development. This document is intended for researchers, scientists, and professionals in the

pharmaceutical and chemical industries, offering a detailed summary of its nomenclature,

physicochemical properties, synthesis, and analytical methods.

Nomenclature and Synonyms
Cyclohexadecanone is known by several names across different nomenclature systems and

commercial contexts. A clear understanding of these synonyms is crucial for comprehensive

literature searches and unambiguous scientific communication.
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Nomenclature/Identifier Value

IUPAC Name cyclohexadecanone[1][2][3]

CAS Number 2550-52-9[1][4][5][6][7]

Molecular Formula C₁₆H₃₀O[1][3][4]

Molecular Weight 238.41 g/mol [1][4][5]

Synonyms
Homoexaltone, Cyclohexadecane-1-one,

Isomuscone[1][4][7]

Trade Names
Isomuscone® (Symrise), Globanone® (Symrise)

[8][9]

Physicochemical Properties
The physical and chemical properties of cyclohexadecanone are essential for its handling,

formulation, and application. The following table summarizes key quantitative data.

Property Value Conditions

Appearance White, crystalline solid Ambient

Odor
Musk-like, animalic,

powdery[4][7][10]
-

Melting Point 56 - 67.7 °C[2][3][4][11] -

Boiling Point 138 °C[3][4] 0.5 Torr

Density 0.8962 g/cm³[3][4] 60 °C

Water Solubility 130 µg/L[3][4] 20 °C

Vapor Pressure 0.007 Pa[3][4] 20 °C

LogP 7.77 25 °C

Flash Point 148.33 °C[5] Closed Cup
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Experimental Protocols
Synthesis of Cyclohexadecanone via Hydrogenation
Cyclohexadecanone can be synthesized by the hydrogenation of 8-cyclohexadecen-1-one.[2]

[3][11]

Materials:

8-cyclohexadecen-1-one

Ethanol (96%)

Palladium on carbon (10% Pd/C)

Hydrogen gas (H₂)

Filter paper

Büchner funnel

Glass autoclave (1-L capacity)

High vacuum fractionation apparatus (e.g., Spaltrohr® column)

Procedure:

In a 1-L glass autoclave, combine 60.3 g of 8-cyclohexadecen-1-one, 450 mL of 96%

ethanol, and 1 g of 10% palladium on carbon.[12]

Seal the autoclave and stir the mixture vigorously.

Pressurize the autoclave with hydrogen gas to 5 bar.[12]

Maintain the reaction at room temperature for 1.5 hours.[12]

After the reaction is complete, depressurize the autoclave.
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Filter the mixture through a filter paper on a Büchner funnel to remove the palladium on

carbon catalyst.[12]

The filtrate is then subjected to high vacuum fractionation to purify the cyclohexadecanone.

[12]

Collect the fraction boiling at 75°C at 0.01 mbar.[12]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard method for the identification and quantification of cyclohexadecanone.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Capillary column suitable for the analysis of macrocyclic ketones (e.g., a non-polar DB-5 or

equivalent).

Sample Preparation:

Prepare a stock solution of cyclohexadecanone in a volatile organic solvent such as

hexane or ethyl acetate at a concentration of approximately 1 mg/mL.

Prepare a series of calibration standards by serially diluting the stock solution to

concentrations ranging from 1 to 100 µg/mL.

For unknown samples, dissolve a known weight of the sample in a suitable solvent to

achieve a concentration within the calibration range.

If necessary, perform a liquid-liquid extraction or solid-phase extraction to clean up complex

sample matrices.

GC-MS Parameters:

Injector Temperature: 250 °C
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Injection Volume: 1 µL (splitless injection is recommended for trace analysis)

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 10 °C/min.

Hold: Maintain at 280 °C for 10 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 40-400.

Data Analysis:

Identify the cyclohexadecanone peak in the total ion chromatogram based on its retention

time, which is determined by injecting a pure standard.

Confirm the identity of the peak by comparing its mass spectrum with a reference spectrum

from a library or a pure standard. The mass spectrum of cyclohexadecanone will show a

characteristic fragmentation pattern.

Quantify the amount of cyclohexadecanone in the sample by constructing a calibration

curve from the peak areas of the standard solutions.

Signaling Pathways and Biological Activity
While primarily known for its fragrance properties, emerging research suggests that

macrocyclic ketones, including cyclohexadecanone, may possess biological activities relevant

to drug development.[13][14][15] One studied mechanism is the activation of olfactory

receptors, which are G-protein coupled receptors (GPCRs).
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Olfactory Receptor Activation
Cyclohexadecanone (referred to as isomuscone in some studies) has been shown to activate

human olfactory receptors OR5AN1 and OR1A1.[1] This interaction initiates a downstream

signaling cascade typical of GPCRs.
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Caption: Activation of an olfactory receptor by cyclohexadecanone.

Potential Anti-inflammatory and Antitumor Effects
While direct evidence for cyclohexadecanone is limited, other macrocyclic ketones have

demonstrated anti-inflammatory and antitumor properties.[11] The mechanisms for these

effects are diverse and may involve modulation of key signaling pathways implicated in

inflammation and cancer, such as the NF-κB and MAPK pathways. Further research is

warranted to elucidate the specific biological activities and mechanisms of action of

cyclohexadecanone.

Experimental and Analytical Workflow
The following diagram illustrates a typical workflow for the synthesis, purification, and analysis

of cyclohexadecanone in a research setting.
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Caption: Workflow for cyclohexadecanone synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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